Cas no 149881-40-3 (Trandolapril diketopiperazine)
Trandolapril diketopiperazine is a stabilized derivative of trandolapril, an angiotensin-converting enzyme (ACE) inhibitor used in the treatment of hypertension and heart failure. The diketopiperazine form enhances the compound's stability, improving shelf life and resistance to degradation under varying environmental conditions. This modification retains the pharmacological activity of trandolapril while offering better handling and storage properties. The diketopiperazine structure also facilitates controlled release formulations, ensuring consistent bioavailability. Its synthesis and characterization adhere to stringent pharmaceutical standards, making it suitable for use in high-precision drug development. This derivative is particularly valuable in formulations requiring prolonged stability or tailored release profiles.
Trandolapril diketopiperazine structure
Product Name:Trandolapril diketopiperazine
CAS No:149881-40-3
MF:C24H32N2O4
MW:412.521886825562
CID:836148
Update Time:2025-05-26
Trandolapril diketopiperazine Chemical and Physical Properties
Names and Identifiers
-
- Trandolapril diketopiperazine
- Trandolapril Diketop
- Ethyl (2S)-2-[(3S,5aS,9aR,10aS)-3-methyl-1,4-dioxodecahydropyrazino[1,2-a]indol-2(1H)-yl]-4-phenylbutanoate
- (alphaS,3S,5aS,9aR,10aS)-Decahydro-3-methyl-1,4-dioxo-alpha-(2-phenylethyl)pyrazino[1,2-a]indole-2(1H)-acetic acid ethyl ester
- RU 46178
- Trandolapril EP IMpurity D
- Trandolapril Related CoMpound D
- (αS,3S,5aS,9aR,10aS)-Decahydro-3-Methyl-1,4-dioxo-α-(2-phenylethyl)pyrazino[1,2-a]indole-2(1H)-acetic Acid Ethyl Ester
- Trandolapril Related Compound D (25 mg) ((S)-ethyl 2-[(3S, 5aS, 9aR, 10aS)-3-methyl-1,4-dioxodecahydropyrazino[1,2-a]indol-2(1H)-yl]-4-phenylbutanoate)
-
- Inchi: 1S/C24H32N2O4/c1-3-30-24(29)20(14-13-17-9-5-4-6-10-17)25-16(2)22(27)26-19-12-8-7-11-18(19)15-21(26)23(25)28/h4-6,9-10,16,18-21H,3,7-8,11-15H2,1-2H3/t16-,18+,19-,20-,21-/m0/s1
- InChI Key: AKUCMKAPHCGRFV-WTNASJBWSA-N
- SMILES: O=C1[C@@H]2C[C@H]3CCCC[C@@H]3N2C([C@H](C)N1[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O
Experimental Properties
- Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (8.7E-3 g/L) (25 ºC),
Trandolapril diketopiperazine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:2-8°C
Trandolapril diketopiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T713515-25mg |
Trandolapril Diketopiperazine |
149881-40-3 | 25mg |
$ 224.00 | 2023-09-05 | ||
| TRC | T713515-250mg |
Trandolapril Diketopiperazine |
149881-40-3 | 250mg |
$ 1696.00 | 2023-09-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1672712-25MG |
Trandolapril Related Compound D |
149881-40-3 | 25mg |
¥11470.78 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0000496 |
Trandolapril impurity D |
149881-40-3 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472575-10 mg |
Trandolapril Diketopiperazine, |
149881-40-3 | 10mg |
¥2,482.00 | 2023-07-11 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0000496 |
149881-40-3 | ¥1544.34 | 2023-01-13 | ||||
| SHENG KE LU SI SHENG WU JI SHU | sc-472575-10mg |
Trandolapril Diketopiperazine, |
149881-40-3 | 10mg |
¥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AA75081-25mg |
Pyrazino[1,2-a]indole-2(1H)-acetic acid, decahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)-, ethyl ester, (αS,3S,5aS,9aR,10aS)- |
149881-40-3 | 25mg |
$338.00 | 2024-04-20 | ||
| A2B Chem LLC | AA75081-250mg |
Pyrazino[1,2-a]indole-2(1H)-acetic acid, decahydro-3-methyl-1,4-dioxo-α-(2-phenylethyl)-, ethyl ester, (αS,3S,5aS,9aR,10aS)- |
149881-40-3 | 250mg |
$1797.00 | 2024-04-20 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0000496-10mg |
Trandolapril impurity D |
149881-40-3 | 10mg |
¥1096.69 | 2025-01-16 |
Trandolapril diketopiperazine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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